Cas no 67084-43-9 (Urea,N,N''-1,2-ethanediylbis[N'-methyl-N'-nitroso- (9CI))

• Product Name: Urea,N,N''-1,2-ethanediylbis[N'-methyl-N'-nitroso- (9CI)
• CAS No: 67084-43-9
• MF: C₆H₁₂N₆O₄
• MW: 232.197279930115
• CID: 521405
• PubChem ID: 250701
• Update Time: 2025-04-19

Urea,N,N''-1,2-ethanediylbis[N'-methyl-N'-nitroso- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-[2-[[methyl(nitroso)carbamoyl]amino]ethyl]-1-nitrosourea
• 1,1'-Ethylen-bis-(3-nitroso-3-methyl-harnstoff)
• 3,3'-ethane-1,2-diylbis(1-methyl-1-nitrosourea)
• AC1L5I8N
• AC1Q5PKP
• AG-K-70854
• AR-1E8798
• CTK5C5714
• NSC70425
• Urea, 1,1'-ethylenebis[3-methyl-3-nitroso-
• DTXSID70290698
• NSC-70425
• 67084-43-9
• Urea,N,N''-1,2-ethanediylbis[N'-methyl-N'-nitroso- (9CI)

• Inchi： 1S/C6H12N6O4/c1-11(9-15)5(13)7-3-4-8-6(14)12(2)10-16/h3-4H2,1-2H3,(H,7,13)(H,8,14)
• InChI Key： QLFRMUDSTKSSSA-UHFFFAOYSA-N
• SMILES： O=C(N(C)N=O)NCCNC(N(C)N=O)=O

Computed Properties

• Exact Mass: 232.09216
• Monoisotopic Mass: 232.09200289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 124Ų

Experimental Properties

• PSA: 123.54
• LogP: 0.41380